Cas no 103854-56-4 (1-(quinolin-5-yl)ethan-1-one)

1-(quinolin-5-yl)ethan-1-one Properties

Names and Identifiers

• 1-Quinolin-5-ylethanone
• 1-(Quinolin-5-yl)ethanone
• 1-quinolin-5-yl-ethanone
• Ethanone,1-(5-quinolinyl)-
• Ketone,methyl5-quinolyl(6CI)
• 5-Acetyl-chinolin
• 5-acetylquinoline
• QC-3392
• 1-(quinolin-5-yl)ethan-1-one
• SCHEMBL827107
• AMY14204
• AKOS006326501
• YSGOYTDRBSUDIA-UHFFFAOYSA-N
• Ketone, methyl 5-quinolyl (6CI)
• CS-0030176
• W-204512
• 1-(Quinolin-5-yl)ethan-1-one
• 103854-56-4
• Ketone, methyl 5-quinolyl
• SB68036
• EN300-1709729
• 5-acetyl-quinoline
• DTXSID80572179
• CAS:103854-56-4
• MFCD09754106
• 5-Acetylquinoline
• +Expand

• MDL： MFCD09754106
• InChIKey： YSGOYTDRBSUDIA-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9NO/c1-8(13)9-4-2-6-11-10(9)5-3-7-12-11/h2-7H,1H3
• SMILES： N1C2C(=C(C(=O)C)C=CC=2)C=CC=1

Computed Properties

• Exact Mass: 171.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.068413911g/mol
• Heavy Atom Count: 13
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• LogP: 2.43740
• PSA: 29.96000